Cas no 1340036-94-3 (2-(3,5-dimethylphenyl)-2-acetamidoacetic acid)

• Product Name: 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid
• CAS No: 1340036-94-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6232464
• PubChem ID: 63702397
• Update Time: 2025-11-01

2-(3,5-dimethylphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid
• AKOS013013399
• 1340036-94-3
• EN300-10412762

• Inchi： 1S/C12H15NO3/c1-7-4-8(2)6-10(5-7)11(12(15)16)13-9(3)14/h4-6,11H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： XKPMFACVFGYPML-UHFFFAOYSA-N
• SMILES： OC(C(C1C=C(C)C=C(C)C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid

Introduction to 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid (CAS No. 1340036-94-3)

2-(3,5-dimethylphenyl)-2-acetamidoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1340036-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising a phenyl ring substituted with dimethyl groups at the 3 and 5 positions, and an acetamidoacetic acid moiety, exhibits a range of chemical and biological properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid consists of a benzene ring with two methyl groups attached at the 3rd and 5th positions, creating a dimethylphenyl group. This aromatic ring is further functionalized with an acetamido group (NHCOCH₃) at the 2-position and an acetic acid side chain. Such a configuration imparts distinct electronic and steric properties to the molecule, which can influence its reactivity, solubility, and interaction with biological targets. The presence of both polar (acetamido and carboxylic acid) and non-polar (dimethylphenyl) functional groups makes this compound particularly interesting for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid due to its structural similarity to known bioactive molecules. The dimethylphenyl moiety is often found in pharmaceuticals due to its ability to modulate receptor binding affinities and metabolic stability. Additionally, the acetamido group can serve as a hinge-binding region in drug design, facilitating interactions with protein targets. These features have prompted researchers to investigate its role in various therapeutic contexts.

One of the most compelling areas of research involving 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid is its potential as an anti-inflammatory agent. Inflammatory processes are mediated by complex signaling pathways involving numerous enzymes and cytokines. Compounds that can modulate these pathways without significant side effects are highly sought after in drug development. Preliminary studies suggest that derivatives of this compound may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators, potentially leading to novel anti-inflammatory therapies. The structural features of CAS No. 1340036-94-3 may allow it to selectively inhibit pro-inflammatory pathways while sparing anti-inflammatory pathways.

Another area of interest is the compound's potential as an antimicrobial agent. With increasing concerns about antibiotic resistance, there is a critical need for new antimicrobial compounds that can overcome existing resistance mechanisms. The unique structure of 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid may enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Researchers have been exploring its activity against various bacterial strains, including some multidrug-resistant species. The results so far are promising, indicating that further optimization could yield potent antimicrobial agents.

The synthesis of CAS No. 1340036-94-3 is another area where this compound has attracted attention. The synthesis involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for both research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dimethylphenyl ring efficiently. Additionally, protecting group strategies have been utilized to handle the reactive acetamido and carboxylic acid functionalities during synthesis.

The physicochemical properties of 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid are also important considerations in drug development. These properties include solubility, melting point, stability under various conditions, and interactions with biological membranes. For example, solubility plays a critical role in determining the bioavailability of a drug upon administration. Researchers have been optimizing the structure to enhance solubility while maintaining biological activity. This often involves modifying substituents or introducing additional polar groups to improve water solubility without compromising efficacy.

In conclusion,CAS No 1340036-94-3, or more accurately referred to as 2-(3,5-dimethylphenyl)-2-acetamidoacetic acid, represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in anti-inflammatory and antimicrobial therapies. Ongoing research into its synthesis, pharmacological effects, and physicochemical properties continues to expand our understanding of its potential applications in medicine.